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Abstract
2,2'-Thiodianiline, an aromatic diamine with the chemical formula C₁₂H₁₂N₂S, is a compound of

interest in polymer chemistry and as a potential scaffold in medicinal chemistry. This technical

guide provides a comprehensive overview of its molecular structure, physicochemical

properties, and synthesis. Due to the limited availability of public domain experimental data,

this guide consolidates known information and outlines general methodologies for its

characterization.

Introduction
2,2'-Thiodianiline, systematically named 2,2'-thiobis(benzenamine), is an organosulfur

compound characterized by two aniline rings linked by a sulfur atom at the ortho positions. This

arrangement distinguishes it from its isomers, 4,4'-thiodianiline and 3,3'-thiodianiline, and from

the related compound 2,2'-dithiodianiline, which contains a disulfide bridge. The unique spatial

arrangement of the amino groups and the thioether linkage in the 2,2'-isomer imparts specific

chemical properties, making it a valuable monomer for the synthesis of advanced polymers

such as polyimides and a potential building block for novel therapeutic agents. This document
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aims to provide researchers, scientists, and drug development professionals with a detailed

understanding of the core characteristics of 2,2'-thiodianiline.

Molecular Structure and Properties
The molecular structure of 2,2'-thiodianiline consists of a central sulfur atom bridging two

phenyl rings, with an amino group (-NH₂) attached to the C2 carbon of each ring.

Molecular Formula: C₁₂H₁₂N₂S[1]

Structure:  (Note: A representative image of the

chemical structure would be placed here. As I cannot generate images, this is a placeholder.)

The presence of the thioether bond and the two primary amine functionalities are the key

determinants of its chemical reactivity. The amine groups can participate in nucleophilic

substitution and condensation reactions, while the sulfur atom can be oxidized to form

sulfoxides and sulfones.

Physicochemical Properties
Quantitative data for 2,2'-thiodianiline is summarized in the table below. This information is

critical for its handling, storage, and application in various chemical processes.
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Property Value Reference

CAS Number 5873-51-8 [1][2]

Molecular Weight 216.30 g/mol [1][2]

IUPAC Name 2,2'-Thiobis(benzenamine) [1]

Synonyms

Bis(2-aminophenyl) sulfide,

2,2'-Diaminodiphenyl sulfide,

2-Aminophenyl sulfide

[1][2]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Synthesis of 2,2'-Thiodianiline
While a specific, detailed experimental protocol for the synthesis of 2,2'-thiodianiline is not

readily available in the public literature, a general synthetic approach can be proposed based

on established organosulfur chemistry. A plausible route involves the reaction of 2-

chloronitrobenzene with a sulfur source, followed by the reduction of the resulting dinitro

compound.

General Experimental Protocol (Hypothetical)
Step 1: Synthesis of Bis(2-nitrophenyl) sulfide

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-

chloronitrobenzene in a suitable high-boiling polar aprotic solvent, such as N,N-

dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Add a slight excess of a sulfur transfer reagent, such as sodium sulfide (Na₂S) or thiourea.

Heat the reaction mixture to reflux for several hours, monitoring the reaction progress by

thin-layer chromatography (TLC).
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After completion, cool the mixture to room temperature and pour it into a large volume of ice-

water to precipitate the product.

Filter the crude bis(2-nitrophenyl) sulfide, wash with water, and dry. Recrystallize from a

suitable solvent like ethanol to obtain the purified product.

Step 2: Reduction to 2,2'-Thiodianiline

Suspend the purified bis(2-nitrophenyl) sulfide in a mixture of a suitable solvent (e.g.,

ethanol) and concentrated hydrochloric acid.

Add a reducing agent, such as tin (Sn) metal or iron (Fe) powder, in portions.

Heat the mixture under reflux until the reaction is complete (monitored by TLC). This step

reduces the nitro groups to amine groups, forming the hydrochloride salt of the diamine.

Cool the reaction mixture and filter to remove any unreacted metal.

Neutralize the filtrate with a strong base, such as concentrated sodium hydroxide solution,

until the solution is strongly alkaline. This will precipitate the free 2,2'-thiodianiline.

Extract the product into an organic solvent like ethyl acetate or dichloromethane.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and

remove the solvent under reduced pressure to yield crude 2,2'-thiodianiline.

Purify the final product by column chromatography or recrystallization.

Synthesis Workflow Diagram
The logical flow of the proposed synthesis is depicted below.
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Step 1: Sulfide Bridge Formation

Step 2: Nitro Group Reduction

2-Chloronitrobenzene

Reflux in DMF

Sodium Sulfide (Na2S)

Bis(2-nitrophenyl) sulfide

Nucleophilic Aromatic Substitution

Bis(2-nitrophenyl) sulfide

Reflux

Sn / conc. HCl

2,2'-Thiodianilinium Dihydrochloride

Reduction

2,2'-Thiodianiline (Product)

Neutralization

NaOH (aq)
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2,2'-Thiodianiline (Diamine)
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+
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(-2 H₂O)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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